Cas no 1696997-36-0 (2-(but-3-yn-2-yl)aminopyrimidine-4-carboxylic acid)

• Product Name: 2-(but-3-yn-2-yl)aminopyrimidine-4-carboxylic acid
• CAS No: 1696997-36-0
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• CID: 5820493
• PubChem ID: 107554481
• Update Time: 2025-06-11

2-(but-3-yn-2-yl)aminopyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylic acid, 2-[(1-methyl-2-propyn-1-yl)amino]-
• 2-(but-3-yn-2-yl)aminopyrimidine-4-carboxylic acid
• 2-[(But-3-yn-2-yl)amino]pyrimidine-4-carboxylic acid
• 1696997-36-0
• 2-[(But-3-yn-2-yl)amino]pyrimidine-4-carboxylicacid
• EN300-1449431

• Inchi： 1S/C9H9N3O2/c1-3-6(2)11-9-10-5-4-7(12-9)8(13)14/h1,4-6H,2H3,(H,13,14)(H,10,11,12)
• InChI Key： OSAOTBJTBPVBKN-UHFFFAOYSA-N
• SMILES： C1(NC(C)C#C)=NC=CC(C(O)=O)=N1

Computed Properties

• Exact Mass: 191.069476538g/mol
• Monoisotopic Mass: 191.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 75.1Ų

Experimental Properties

• Density: 1.350±0.06 g/cm3(Predicted)
• Boiling Point: 395.1±48.0 °C(Predicted)
• pka: 1.47±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 2-(but-3-yn-2-yl)aminopyrimidine-4-carboxylic acid

Introduction to 2-(but-3-yn-2-yl)aminopyrimidine-4-carboxylic acid (CAS No. 1696997-36-0) and Its Emerging Applications in Chemical Biology and Medicine

2-(but-3-yn-2-yl)aminopyrimidine-4-carboxylic acid, identified by the chemical identifier CAS No. 1696997-36-0, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique pharmacophoric features. The compound combines a pyrimidine core with a butynyl substituent and an amine functional group, which collectively contribute to its versatile biological activities. This introduction delves into the chemical properties, synthetic pathways, and most notably, the latest research applications of this compound, emphasizing its potential in drug discovery and therapeutic development.

The molecular framework of 2-(but-3-yn-2-yl)aminopyrimidine-4-carboxylic acid encompasses a pyrimidine ring at its core, a well-known scaffold in medicinal chemistry due to its prevalence in nucleoside analogs and kinase inhibitors. The presence of a butynyl group at the 2-position introduces a reactive alkyne moiety, which can participate in various chemical transformations such as Suzuki-Miyaura cross-coupling reactions, allowing for further functionalization. Additionally, the amine group at the 4-position provides a site for hydrogen bonding interactions and further derivatization, enhancing the compound's potential as a building block for more complex molecules.

In recent years, the exploration of 2-(but-3-yn-2-yl)aminopyrimidine-4-carboxylic acid has been extended to its role in developing novel therapeutic agents. One of the most promising areas has been its application as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is implicated in numerous diseases, particularly cancer. The pyrimidine core of this compound mimics ATP binding sites, making it an effective scaffold for designing inhibitors that can modulate kinase activity. For instance, studies have demonstrated that derivatives of 2-(but-3-yn-2-yl)aminopyrimidine-4-carboxylic acid can selectively inhibit specific kinases such as EGFR (epidermal growth factor receptor) and JAK (Janus kinase), which are overexpressed in certain cancer types.

Moreover, the alkyne functionality has been leveraged to develop photoactivatable probes for studying protein-protein interactions in living cells. Photoactivatable probes are molecules that are non-fluorescent or weakly fluorescent in their native state but become fluorescent upon exposure to light of a specific wavelength. This property allows researchers to induce fluorescence at precise locations within cells, providing insights into dynamic biological processes. The incorporation of the butynyl group into 2-(but-3-yn-2-yl)aminopyrimidine-4-carboxylic acid enables its transformation into photoactivatable probes through click chemistry reactions with azides or cyclooctyne derivatives. Such probes have been instrumental in elucidating mechanisms of signal transduction and protein localization.

Another exciting application of 2-(but-3-ylnaphthalen)-4-carboxylic acid lies in its use as a precursor for developing antimicrobial agents. Antibiotic resistance is a growing global health concern, necessitating the discovery of novel antimicrobial compounds with unique mechanisms of action. The pyrimidine scaffold is known to exhibit antimicrobial properties, and modifications thereof have shown efficacy against Gram-positive bacteria and fungi. Researchers have synthesized various derivatives of this compound and found that they possess significant antibacterial activity by interfering with essential bacterial processes such as DNA replication and cell wall synthesis. The alkyne group also allows for further derivatization to enhance potency and selectivity against specific pathogens.

The synthetic methodologies for preparing CAS No 1696997360 have seen considerable advancements, enabling access to complex derivatives with tailored biological activities. One common approach involves the condensation of malonic acid derivatives with amidines or ureas to form pyrimidinone intermediates, which are subsequently reduced and functionalized with butynyl groups via cross-coupling reactions. Alternatively, transition-metal-catalyzed cyclizations can be employed to construct the pyrimidine ring from readily available starting materials. These synthetic strategies have facilitated the rapid screening of large libraries of derivatives, accelerating the discovery process for new bioactive compounds.

In conclusion,CAS No 1696997360 represents a versatile scaffold with significant potential in pharmaceutical research and development. Its unique structural features enable diverse applications ranging from kinase inhibition to photoactivatable probes and antimicrobial agents. As research continues to uncover new biological functions and synthetic possibilities,CAS No 1696997360 is poised to play an increasingly important role in shaping future therapeutic strategies across multiple disease areas.